4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one

• IUPAC Name: 4-[[4-(2,5-dimethylphenyl)piperazin-1-yl]methyl]-6-ethylchromen-2-one
• InChI: InChI=1S/C24H28N2O2/c1-4-19-7-8-23-21(14-19)20(15-24(27)28-23)16-25-9-11-26(12-10-25)22-13-17(2)5-6-18(22)3/h5-8,13-15H,4,9-12,16H2,1-3H3
• InChI Key: RMIBWXDHMWFOQP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=O)C=C2CN3CCN(CC3)C4=C(C=CC(=C4)C)C
• Molecular Formula: C24H28N2O2
• Molecular Weight: 376.5 g/mol

Description

4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one, also known as DMPP, is a chemical compound that has been widely researched for its potential therapeutic applications. DMPP belongs to the family of chromenone compounds and has been found to have various biochemical and physiological effects.

Mechanism of Action

4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one works by modulating various neurotransmitter systems in the brain. It has been found to act as a dopamine D2 receptor antagonist, a serotonin 5-HT1A receptor agonist, and a norepinephrine reuptake inhibitor. 4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one has also been found to affect the levels of various cytokines and oxidative stress markers, which may contribute to its anti-inflammatory and antioxidant properties.
Biochemical and physiological effects:
4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one has been found to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain. 4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one has also been found to decrease the levels of various cytokines and oxidative stress markers. These effects may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one has several advantages for lab experiments. It is a well-established compound, and its synthesis method is well-known. 4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one has also been extensively studied, and its potential therapeutic applications have been well-documented. However, 4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one also has some limitations for lab experiments. It has been found to have low water solubility, which may limit its bioavailability. 4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one has also been found to have some toxicity at high doses, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one. One potential direction is to further investigate its potential therapeutic applications in treating psychiatric disorders. Another direction is to explore its potential use in treating neurodegenerative diseases, such as Alzheimer's disease. Additionally, further research is needed to understand the long-term effects of 4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one and its potential toxicity at high doses.
Conclusion:
In conclusion, 4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one is a chemical compound that has been extensively studied for its potential therapeutic applications. Its synthesis method is well-established, and its biochemical and physiological effects have been well-documented. 4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one has shown promising results in treating psychiatric disorders and has potential for use in treating neurodegenerative diseases. However, further research is needed to fully understand its mechanism of action and potential toxicity at high doses.

Scientific Research Applications

4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one has been extensively studied for its potential therapeutic applications. It has been found to have antipsychotic, anxiolytic, and antidepressant effects. 4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one has been shown to affect various neurotransmitter systems, including dopamine, serotonin, and norepinephrine. It has also been found to have anti-inflammatory and antioxidant properties. 4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one has been tested in various animal models and has shown promising results in treating psychiatric disorders, such as schizophrenia and depression.